

Anivamersen: A Technical Guide to its Mechanism of Action

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Anivamersen

Cat. No.: B15577026

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anivamersen (formerly RB007) is a key component of the REG1 anticoagulation system, a novel therapeutic approach designed for controllable anticoagulation. Unlike traditional anticoagulants, the REG1 system incorporates a specific reversal agent, **anivamersen**, to offer rapid and titratable neutralization of its anticoagulant counterpart, pegnivacogin (formerly RB006). This document provides an in-depth technical overview of the core mechanism of action of **anivamersen**, focusing on its interaction with pegnivacogin and its ultimate effect on the coagulation cascade. While the clinical development of the REG1 system was terminated due to allergic reactions associated with pegnivacogin, the underlying principles of its mechanism remain a significant example of targeted drug reversal.

Core Mechanism of Action: Reversal of Factor IXa Inhibition

Anivamersen's primary mechanism of action is not the modulation of a cellular signaling pathway, but rather the direct, high-affinity binding and neutralization of the anticoagulant drug,

pegnivacogin.

Pegnivacogin is a nucleic acid aptamer specifically designed to bind to and inhibit the activity of Factor IXa (FIXa), a critical enzyme in the intrinsic pathway of the blood coagulation cascade. By inhibiting FIXa, peginvacogin effectively blocks the conversion of Factor X to Factor Xa, thereby preventing the downstream generation of thrombin and the subsequent formation of a fibrin clot.[1][2]

Anivamersen is a synthetic oligonucleotide that is complementary in sequence to a specific region of the peginvacogin aptamer.[1][3] Its function is to act as a specific antidote to peginvacogin. When introduced into the circulation, **anivamersen** rapidly binds to peginvacogin through Watson-Crick base pairing.[2] This binding event induces a conformational change in the peginvacogin aptamer, disrupting its ability to bind to Factor IXa.[4] Consequently, the inhibitory effect of peginvacogin on the coagulation cascade is reversed, and normal hemostasis can be restored in a controlled and dose-dependent manner.[4]

The neutralization of peginvacogin by **anivamersen** is a rapid process, with reversal of the anticoagulant effect observed within minutes of administration.[5]

Quantitative Data

The following tables summarize the available quantitative data for the REG1 anticoagulation system, including peginvacogin's activity and the reversal effects of **anivamersen**.

Table 1: Pharmacodynamic Properties of Pegnivacogin

Parameter	Value	Description	Source
Binding Affinity (Kd) for Factor IX/IXa	3 nM	The equilibrium dissociation constant, indicating high-affinity binding of pegnivacogin to its target.	[5]
EC50 for aPTT Prolongation	14 µg/mL	The concentration of pegnivacogin required to achieve 50% of its maximal effect on prolonging the activated partial thromboplastin time (aPTT).	[5]
Onset of Action	2 to 5 minutes	Time to reach maximal plasma concentrations and anticoagulant effect following intravenous administration.	[5]
Factor IXa Inhibition at ≥0.75 mg/kg	>99%	The level of Factor IXa inhibition achieved at a therapeutic dose of pegnivacogin.	[1]
aPTT Prolongation at >99% FIXa Inhibition	~2.5 times baseline	The corresponding increase in the activated partial thromboplastin time at near-complete Factor IXa inhibition.	[6]

Table 2: Dosing and Reversal in Clinical Studies (RADAR Trial)

Pegnivacogin Dose	Anivamersen Reversal Dose	Percentage of Reversal	Key Clinical Outcome (Major Bleeding Rate)	Source
1 mg/kg	0.075 mg/kg	25%	18%	[7]
1 mg/kg	0.2 mg/kg	50%	12%	[7]
1 mg/kg	0.4 mg/kg	75%	9%	[7]
1 mg/kg	1 mg/kg	100%	7%	[7]

Experimental Protocols

Detailed preclinical experimental protocols for **anivamersen** are not extensively published. However, based on the available literature, the key assays used to characterize its mechanism of action would have included:

1. In Vitro Measurement of Factor IXa Inhibition and Reversal:

- Objective: To quantify the inhibitory activity of pegnivacogin on Factor IXa and the reversal of this inhibition by **anivamersen**.
- Methodology: A chromogenic assay is a standard method for this purpose.
 - Purified human Factor IXa, Factor X, and a chromogenic substrate for Factor Xa are prepared in a suitable buffer.
 - Pegnivacogin is added at various concentrations to determine its IC50 for Factor IXa inhibition.
 - To assess reversal, a fixed concentration of pegnivacogin (e.g., at its IC80) is pre-incubated with Factor IXa.
 - **Anivamersen** is then titrated into the reaction mixture to determine the concentration required to restore Factor IXa activity, allowing for the calculation of an IC50 or EC50 for reversal.

- The rate of color development from the cleavage of the chromogenic substrate by Factor Xa is measured spectrophotometrically, which is proportional to the activity of Factor IXa.

2. Activated Partial Thromboplastin Time (aPTT) Assay:

- Objective: To measure the effect of pegnivacogin and its reversal by **anivamersen** on the intrinsic and common pathways of the coagulation cascade in plasma.
- Methodology:
 - Human plasma is incubated with pegnivacogin at various concentrations.
 - An activator of the intrinsic pathway (e.g., silica, kaolin) and phospholipids are added.
 - Calcium chloride is then added to initiate coagulation.
 - The time taken for a fibrin clot to form is measured.
 - For reversal studies, plasma is pre-incubated with a fixed concentration of pegnivacogin, followed by the addition of varying concentrations of **anivamersen** before the initiation of coagulation. The extent of normalization of the aPTT is then quantified. An in vitro calibration curve can be generated to relate the prolongation of aPTT to the percentage of Factor IXa inhibition.[5]


3. In Vivo Models of Thrombosis:

- Objective: To evaluate the antithrombotic efficacy of pegnivacogin and the in vivo reversal by **anivamersen** in animal models.
- Methodology: Various animal models of arterial or venous thrombosis can be employed. A common model is the ferric chloride-induced thrombosis model in rodents.
 - A selected artery or vein is exposed, and a filter paper saturated with ferric chloride is applied to the vessel wall to induce endothelial injury and thrombus formation.
 - Pegnivacogin is administered intravenously before or after the injury to assess its ability to prevent or treat thrombosis.

- Following the administration of pegnivacogin, **anivamersen** is administered to evaluate its ability to restore hemostasis, often measured by bleeding time from a standardized tail clip or other injury.
- The size and weight of the thrombus and the time to vessel occlusion are key parameters measured.



Visualizations

The following diagrams illustrate the mechanism of action of **anivamersen** within the context of the coagulation cascade and its direct interaction with pegnivacogin.



[Click to download full resolution via product page](#)

Caption: Mechanism of **Anivamersen** in the Coagulation Cascade.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The REG1 anticoagulation system: a novel actively controlled factor IX inhibitor using RNA aptamer technology for treatment of acute coronary syndrome - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 2. eurointervention.pcronline.com [eurointervention.pcronline.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Direct factor IXa inhibition with the RNA-aptamer pegnivacogin reduces platelet reactivity in vitro and residual platelet aggregation in patients with acute coronary syndromes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Portico [access.portico.org]
- 6. Pegnivacogin results in near complete FIX inhibition in acute coronary syndrome patients: RADAR pharmacokinetic and pharmacodynamic substudy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Anivamersen: A Technical Guide to its Mechanism of Action]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15577026/docs#anivamersen-a-technical-guide-to-its-mechanism-of-action>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)